Cas no 40321-99-1 (Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers))

• Product Name: Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
• CAS No: 40321-99-1
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 331888
• PubChem ID: 329748718
• Update Time: 2025-10-10

Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(2-ethyl-5-hydroxyhexyl) ester
• Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
• Mono(2-ethyl-5-hydroxyhexyl) Phthalate
• Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
• MONO(2-ETHYL-5-HYDROXYHEXYL) PHTHALATE (MIXTURE OF DIASTEREOMERS),LIGHT YELLOW TO BROWN OIL
• Phthalic acid mono-(2-ethyl-5-hydroxyhexyl) ester
• 1,2-Benzenedicarboxylic acid 1-(2-ethyl-5-hydroxyhexyl) ester
• 2-(((2-Ethyl-5-hydroxyhexyl)oxy)carbonyl)benzoic acid
• NS00077065
• phthalic acid mono(2-ethyl-5-hydroxyhexyl) ester
• 2-{[(2-ethyl-5-hydroxyhexyl)oxy]carbonyl}benzoic acid
• 5OH-MEHP
• Mono-(2-ethyl-5-hydroxyhexyl) phthalate
• Mono(2-ethyl-5-hydroxyhexyl)phthalate(mixture of diastereomers)
• FT-0672472
• 1,2-Benzenedicarboxylic acid, mono(2-ethyl-5-hydroxyhexyl) ester (9CI); Mono-2-ethyl-5-hydroxyhexyl phthalate
• 2-(2-ethyl-5-hydroxyhexoxy)carbonylbenzoic acid
• Mono(2-ethyl-5-hydroxyhexyl) Phthalate-d4 (Mixture of Diastereomers)
• CHEBI:132607
• DTXSID50873160
• Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)
• Phthalic acid, mono-2-ethyl-5-hydroxyhexyl ester 100 microg/mL in Methyl-tert-butyl ether
• Q26841242
• CCRIS 4282
• Mono(2-ethyl-5-hydroxyhexyl) 1,2-benzenedicarboxylate
• AKOS030255997
• NIOSH/TI2510000
• TI25100000
• 40321-99-1
• Mono(2-ethyl-5-hydroxyhexyl) Phthalate-d4
• SCHEMBL15363960
• FT-0672471
• Mono-2-ethyl-5-hydroxyhexyl Phthalate
• 1,2-Benzenedicarboxylic acid, mono(2-ethyl-5-hydroxyhexyl) ester
• mono (2-ethyl-5-hydroxyhexyl) phthalate
• Phthalic acid, mono-(2-ethyl-5-hydroxyhexyl) ester
• MEHHP
• 2-(2-ethyl-5-hydroxy-hexoxy)carbonylbenzoic acid

• MDL： MFCD01704544
• Inchi： 1S/C16H22O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,11-12,17H,3,8-10H2,1-2H3,(H,18,19)
• InChI Key： RYPQSGURZSTFSX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CC(CC)CCC(C)O

Computed Properties

• Exact Mass: 294.147
• Monoisotopic Mass: 294.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 463.7±30.0 °C at 760 mmHg
• Flash Point: 166.6±18.1 °C
• Refractive Index: 1.533
• Solubility: Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Slightly)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)

Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)

Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers), identified by the CAS No. 40321-99-1, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of phthalates, which are widely used as plasticizers in polymers due to their ability to enhance flexibility and durability. The structure of Mono(2-ethyl-5-hydroxyhexyl) Phthalate consists of a phthalic acid backbone esterified with a substituted hexanol derivative, specifically a 2-ethyl-5-hydroxyhexanol moiety. The presence of hydroxyl and ethyl groups introduces unique chemical properties, making this compound suitable for diverse applications.

Recent advancements in chemical synthesis have enabled the production of Mono(2-ethyl-5-hydroxyhexyl) Phthalate with high purity and controlled stereochemistry. The mixture of diastereomers arises from the stereogenic centers present in the molecule, which are influenced by the hydroxyl group at the 5th position of the hexanol chain. This stereochemical variation is crucial for understanding the compound's physical and chemical properties, as well as its behavior in different environments.

The CAS No. 40321-99-1 is a unique identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be easily referenced in scientific literature and regulatory documents. Researchers have explored the potential of Mono(2-ethyl-5-hydroxyhexyl) Phthalate in various fields, including polymer science, pharmaceuticals, and environmental chemistry. Its ability to form stable ester linkages makes it a valuable component in the development of biodegradable polymers and eco-friendly materials.

One of the most notable applications of Mono(2-ethyl-5-hydroxyhexyl) Phthalate is in the modification of polyvinyl chloride (PVC). By incorporating this compound as a plasticizer, PVC materials exhibit improved flexibility without compromising their thermal stability. This property is particularly advantageous in industries such as construction, automotive manufacturing, and packaging, where durable yet flexible materials are essential.

In addition to its industrial applications, Mono(2-ethyl-5-hydroxyhexyl) Phthalate has gained attention in biomedical research. Its biocompatibility and ability to interact with biological systems make it a promising candidate for drug delivery systems and medical devices. Recent studies have focused on optimizing its synthesis to minimize environmental impact while maintaining its desirable properties.

The synthesis of Mono(2-ethyl-5-hydroxyhexyl) Phthalate involves a multi-step process that includes esterification reactions and stereochemical control. Researchers have developed innovative methods to enhance the yield and purity of this compound, ensuring its suitability for high-performance applications. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of its production.

From an environmental perspective, understanding the degradation pathways of Mono(2-ethyl-5-hydroxyhexyl) Phthalate is critical for assessing its long-term impact on ecosystems. Studies have shown that this compound can undergo enzymatic hydrolysis under specific conditions, making it a more sustainable alternative to traditional phthalates that are resistant to biodegradation.

In conclusion, Mono(2-ethyl